Cas no 1098350-17-4 (3-(3,4-Difluorophenyl)propanamide)

• Product Name: 3-(3,4-Difluorophenyl)propanamide
• CAS No: 1098350-17-4
• MF: C₉H₉F₂NO
• MW: 185.170669317245
• CID: 5705385
• PubChem ID: 43346075
• Update Time: 2025-05-26

3-(3,4-Difluorophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• AKOS009267509
• EN300-67659
• 1098350-17-4
• 3-(3,4-difluorophenyl)propanamide, AldrichCPR
• CS-0257757
• 3-(3,4-difluorophenyl)propanamide
• Z365255896
• Benzenepropanamide, 3,4-difluoro-
• 3-(3,4-Difluorophenyl)propanamide

• Inchi： 1S/C9H9F2NO/c10-7-3-1-6(5-8(7)11)2-4-9(12)13/h1,3,5H,2,4H2,(H2,12,13)
• InChI Key： XZQRRQRBAHSJDP-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CCC(N)=O)F

Computed Properties

• Exact Mass: 185.06522023g/mol
• Monoisotopic Mass: 185.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 343.4±32.0 °C at 760 mmHg
• Flash Point: 161.5±25.1 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-(3,4-Difluorophenyl)propanamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(3,4-Difluorophenyl)propanamide

3-(3,4-Difluorophenyl)Propanamide: A Comprehensive Overview

3-(3,4-Difluorophenyl)Propanamide, also known by its CAS number 1098350-17-4, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a propanamide group attached to a difluorophenyl ring. The presence of fluorine atoms in the aromatic ring introduces interesting electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 3-(3,4-Difluorophenyl)Propanamide typically involves a multi-step process that begins with the preparation of the difluorophenyl ring. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to construct the aromatic ring with high precision. This approach not only enhances yield but also minimizes waste, aligning with the principles of green chemistry.

In terms of physical properties, 3-(3,4-Difluorophenyl)Propanamide exhibits a melting point of approximately 125°C and is sparingly soluble in water. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical transformations. The compound's stability under thermal and oxidative conditions has been thoroughly investigated, with studies showing minimal degradation even under harsh reaction conditions.

The applications of 3-(3,4-Difluorophenyl)Propanamide span across multiple disciplines. In pharmaceutical research, it has been explored as a potential lead compound for drug development due to its ability to modulate specific biological targets. Recent studies have demonstrated its activity against certain enzymes involved in metabolic disorders, suggesting its potential as a therapeutic agent.

In the realm of materials science, 3-(3,4-Difluorophenyl)Propanamide has been utilized as a precursor for advanced materials such as polymers and nanoparticles. Its ability to form self-assembled monolayers has made it a valuable component in the development of surface-modified materials with tailored properties. Researchers have also investigated its use in organic electronics, where its electronic characteristics make it a promising candidate for semiconducting layers in thin-film transistors.

Recent breakthroughs in computational chemistry have further elucidated the electronic structure of 3-(3,4-Difluorophenyl)Propanamide. Density functional theory (DFT) calculations have provided insights into its frontier molecular orbitals, which are critical for understanding its reactivity in various chemical reactions. These findings have paved the way for more precise predictions of its behavior in complex reaction environments.

In conclusion, 3-(3,4-Difluorophenyl)Propanamide, with its CAS number 1098350-17-4, stands as a versatile compound with diverse applications across multiple scientific domains. Its unique chemical properties and recent advancements in synthesis and application techniques underscore its importance in contemporary research. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an even greater role in shaping future innovations in chemistry and beyond.